Cas no 63512-62-9 (S-[2-(dimethylamino)ethyl] butanethioate)
63512-62-9 structure
Product Name:S-[2-(dimethylamino)ethyl] butanethioate
CAS No:63512-62-9
MF:C8H17NOS
MW:175.291681051254
CID:960382
PubChem ID:113320
Update Time:2025-04-19
S-[2-(dimethylamino)ethyl] butanethioate Chemical and Physical Properties
Names and Identifiers
-
- S-[2-(dimethylamino)ethyl] butanethioate
- Butanethioic acid, S-(2-(dimethylamino)ethyl) ester
- S-(2-(Dimethylamino)ethyl) butanethioate
- DTXSID9069922
- DSJJEJHMVGHXTN-UHFFFAOYSA-N
- NS00035484
- DB-221820
- EINECS 264-289-7
- 63512-62-9
- Butanethioic acid, S-[2-(dimethylamino)ethyl] ester
-
- Inchi: 1S/C8H17NOS/c1-4-5-8(10)11-7-6-9(2)3/h4-7H2,1-3H3
- InChI Key: DSJJEJHMVGHXTN-UHFFFAOYSA-N
- SMILES: S(C(CCC)=O)CCN(C)C
Computed Properties
- Exact Mass: 175.10321
- Monoisotopic Mass: 175.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 0.979
- Boiling Point: 221.3°C at 760 mmHg
- Flash Point: 87.6°C
- Refractive Index: 1.48
- PSA: 20.31
S-[2-(dimethylamino)ethyl] butanethioate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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